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Compound of Interest

Compound Name: Tetrabromophthalate diol

CAS No.: 77098-07-8

Cat. No.: B039251

Get Quote

Executive Summary: The Material Profile
Tetrabromophthalate Diol (TBPD)—commonly known by trade names such as PHT4-Diol™

—is a reactive flame retardant intermediate primarily used in the production of rigid

Polyurethane (PU) foams.[1]

Unlike its solid precursor (Tetrabromophthalic anhydride), TBPD is typically a viscous, amber

liquid. While it exhibits low acute toxicity, its handling challenges stem from its high viscosity,

environmental persistence, and thermal decomposition risks.

Key Chemical Identifiers:

CAS No: 20566-35-2 (or 77098-07-8 for mixed esters)[1][2][3]

Physical State: Viscous liquid (Pour point varies by grade; often requires heating).

Primary Hazard: Thermal decomposition releases Hydrogen Bromide (HBr) and Bromine

gas.[4]
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Risk Assessment & Hazard Identification
Effective safety protocols for TBPD must address three distinct operational phases: Storage

(Cold), Processing (Heated), and Disposal.

Hazard Category Risk Level
Operational
Context

Mechanism of
Injury

Acute Toxicity Low Ambient Handling

TBPD has high

NOAEL values; skin

absorption is minimal

[1].

Physical Hazard High Transfer/Pumping

High viscosity leads to

high-pressure line

failures or splashes.

Thermal Hazard Moderate Processing (>60°C)

Overheating (>210°C)

releases toxic HBr

and Bromine vapors

[2].

Environmental High Spills/Disposal

Persistent

halogenated

compound; harmful to

aquatic life.[5]

The "Viscosity Trap"
As a Senior Scientist, I have observed that most accidents with TBPD occur not due to

chemical toxicity, but due to thermal and mechanical mishandling. Researchers often overheat

the drum to lower viscosity for pumping, leading to dangerous off-gassing or splash burns.

Personal Protective Equipment (PPE) Matrix
Your PPE strategy is dictated by the temperature of the material. A "one size fits all" approach

is dangerous here.

Decision Logic: Cold vs. Heated Handling

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://lanxess.com/-/media/project/lanxess/corporate-internet/07_us-media/us-documents/products-brands-docs/product-safety-assessments/pht4-and-pht4-diol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039251?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: TBPD Handling

Check Process Temperature

Ambient / Cold (< 40°C)
(High Viscosity)

Storage/Transport

Heated (> 40°C)
(Low Viscosity / Vapor Risk)

Synthesis/Pumping

Gloves: Nitrile (0.11mm)
Protection against incidental splash

Gloves: Thermal + Nitrile/Neoprene
(Double glove or Thermal liner)

Eyes: Safety Glasses w/ Side Shields

Respiratory: Not Required
(Unless generating mist)

Eyes: Chemical Goggles + Face Shield
(Pressurized line risk)

Respiratory: Organic Vapor Cartridge (OV/AG)
(Protection against HBr/Bromine)

Click to download full resolution via product page

Figure 1: Dynamic PPE selection based on the thermal state of the reagent. Note the

escalation to respiratory protection when heating.

Detailed PPE Specifications
Hand Protection:
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Material: Nitrile or Neoprene. Latex is insufficient for halogenated organics.

Scientist's Note: When handling heated TBPD (~60-80°C), standard nitrile gloves will

transmit heat instantly. Wear a cotton thermal liner underneath a heavy-gauge nitrile glove

(minimum 0.4mm thickness).

Eye & Face Protection:

Ambient: Safety glasses with side shields.

Heated/Pressurized: Chemical splash goggles (indirect vent) AND a face shield.

Reasoning: Heated TBPD is often pumped under pressure. If a line clogs due to cooling

(viscosity spike), a burst can spray hot, sticky liquid that is difficult to remove from

skin/eyes.

Respiratory Protection:

Standard: Not required for ambient handling due to low vapor pressure.

Heated: Half-face respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.

Critical: If temperatures exceed 200°C (runaway reaction), evacuate immediately. No

standard lab respirator protects against high concentrations of Bromine gas; SCBA is

required [2].

Operational Workflow: From Drum to Reactor
This protocol minimizes the risk of spills and thermal degradation.

Step 1: Viscosity Management (Heating)
TBPD is often too thick to pour at room temperature.

Protocol: Use a drum heater or hot box.

Limit: Do NOT exceed 80°C.
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Warning: Localized overheating (using a heat gun or direct flame) can cause decomposition

at the container wall, releasing HBr gas before the bulk liquid is warm [3].

Step 2: Transfer
Preferred Method: Peristaltic pump or gear pump with heat-traced lines.

Manual Pouring: If pouring manually, ensure the receiving vessel is secured. The high

viscosity can cause "glugging," leading to splashes.

Step 3: Synthesis/Reaction
Ventilation: All reactions involving TBPD must occur in a functioning fume hood or under

local exhaust ventilation (LEV).

Incompatibility: Avoid strong oxidizing agents and strong bases, which can strip bromine and

degrade the molecule.

Emergency Response: Spills & Decontamination
Because TBPD is a sticky, water-insoluble liquid, standard mop-up procedures will fail.

Spill Detected 1. Isolate Area
(Stop traffic)

2. Containment
(Sand/Earth Dike)

3. Absorb
(Vermiculite/Clay)

4. Mechanical Removal
(Scrape viscous mass)

5. Solvent Wash
(Acetone/Toluene) 6. Halogenated Waste Bin

Click to download full resolution via product page

Figure 2: Spill response workflow emphasizing mechanical removal before solvent washing.

Decontamination Protocol
Contain: Use sand or clay absorbents. Do not use water (it will just bead up and spread the

oil).

Scrape: Because it is viscous, scoop up the bulk material with a spark-proof spatula or

cardboard.
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Solvent Wash: Residue is soluble in Acetone, Toluene, or MEK [3]. Wash the surface with

solvent after bulk removal.

Disposal: All contaminated rags and absorbents must be treated as Halogenated Chemical

Waste.

Disposal & Environmental Stewardship
Strict Adherence Required: TBPD contains significant bromine content (~44-46% by weight).

Segregation: NEVER mix TBPD waste with general organic solvents or non-halogenated

waste. This can result in heavy fines from waste haulers who must use specific incinerators

for halogens.

Labeling: Label clearly as "Halogenated Organic Waste - Contains Bromine."

Destruction: The only approved disposal method is high-temperature incineration equipped

with scrubbers to capture HBr emissions [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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